Cas no 939411-65-1 (1,6-Dihydro-1-(3-methylcyclohexyl)-6-oxo-3-Pyridinecarboxylic acid)

1,6-Dihydro-1-(3-methylcyclohexyl)-6-oxo-3-Pyridinecarboxylic acid structure
939411-65-1 structure
Product Name:1,6-Dihydro-1-(3-methylcyclohexyl)-6-oxo-3-Pyridinecarboxylic acid
CAS No:939411-65-1
MF:C13H17NO3
MW:235.278983831406
CID:2120452
Update Time:2023-08-04

1,6-Dihydro-1-(3-methylcyclohexyl)-6-oxo-3-Pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,6-dihydro-1-(3-methylcyclohexyl)-6-oxo-3-Pyridinecarboxylic acid
    • SQPNLXHXFAETGO-UHFFFAOYSA-N
    • 1-(3-Methylcyclohexyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid
    • 3-Pyridinecarboxylic acid, 1,6-dihydro-1-(3-methylcyclohexyl)-6-oxo-
    • 1,6-Dihydro-1-(3-methylcyclohexyl)-6-oxo-3-Pyridinecarboxylic acid
    • Inchi: 1S/C13H17NO3/c1-9-3-2-4-11(7-9)14-8-10(13(16)17)5-6-12(14)15/h5-6,8-9,11H,2-4,7H2,1H3,(H,16,17)
    • InChI Key: SQPNLXHXFAETGO-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(C(=O)O)=CN1C1CCCC(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 398
  • Topological Polar Surface Area: 57.6
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